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Compound of Interest

Compound Name: 2,6-Dimethyl-4-propylpiperidine

Cat. No.: B15275625

Get Quote

CAS Number: 958820-41-2 Molecular Formula: C₁₀H₂₁N Molecular Weight: 155.28 g/mol [1]

Executive Summary
2,6-Dimethyl-4-propylpiperidine is a trisubstituted piperidine derivative often utilized as a

chiral building block in the synthesis of local anesthetics (analogs of bupivacaine/mepivacaine)

and lipophilic alkaloid mimics (e.g., Solenopsis venom analogs).

Critical Data Note: Unlike commodity chemicals (e.g., piperidine), 2,6-dimethyl-4-
propylpiperidine does not have standard physical constants (Boiling Point, Density) reported

in open-access peer-reviewed literature. Most commercial vendors (e.g., BLD Pharm,

Enamine) list these fields as "N/A" or "Not Determined."

Therefore, this guide provides chemically derived predictive values based on structural

homology and outlines the mandatory experimental protocols required to validate these

properties de novo in a research setting.

Predicted Physical Properties
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The following values are derived from Structure-Property Relationship (SPR) analysis,

referencing the homologous series of 2,6-dimethylpiperidine (Lupetidine) and 4-propylpyridine.

Property Predicted Value Basis of Derivation
High-Confidence
Range

Boiling Point (760

mmHg)
172°C

Homolog extrapolation

(See Note A)
170°C – 180°C

Density (20°C) 0.845 g/mL
Ring saturation effect

(See Note B)
0.83 – 0.86 g/mL

Refractive Index (

)
1.448

Molar Refractivity

Calculation
1.445 – 1.455

Appearance Colorless Liquid
Piperidine class

standard
Clear, oily

Derivation Logic:

Note A (Boiling Point): The aromatic precursor, 4-propylpyridine, has a boiling point of

~187°C. Hydrogenation of the pyridine ring to piperidine typically lowers the boiling point by

10–15°C due to the loss of planar pi-stacking interactions, despite the gain in conformational

flexibility (e.g., 2,6-Lutidine BP 144°C

2,6-Dimethylpiperidine BP 127°C).

Note B (Density): 2,6-Dimethylpiperidine has a density of 0.84 g/mL. The addition of a propyl

chain (lower density alkyl group) at the 4-position minimally affects the overall density, likely

maintaining it near 0.84–0.85 g/mL.

Synthesis & Stereochemistry
The synthesis of 2,6-dimethyl-4-propylpiperidine generally yields a mixture of stereoisomers.

The all-cis isomer (2,6-cis-4-cis) is often the thermodynamic product of catalytic hydrogenation.

Synthesis Workflow
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The most robust route involves the Hantzsch Dihydropyridine synthesis followed by oxidation

and subsequent reduction.

Precursors:
Ethyl Acetoacetate +

Butyraldehyde +
Ammonia

Hantzsch Product:
Diethyl 2,6-dimethyl-

4-propyl-1,4-dihydropyridine-
3,5-dicarboxylate

Condensation
(Reflux/EtOH) Intermediate:

2,6-Dimethyl-4-propylpyridine

1. Oxidation (HNO3)
2. Decarboxylation (Heat)

Target:
2,6-Dimethyl-4-propylpiperidine

(Mixture of Isomers)

Hydrogenation
(H2, PtO2 or Rh/C)

Acetic Acid Purified Isomer:
(cis,cis)-Isomer

Fractional Distillation
or Chiral HPLC

Click to download full resolution via product page

Figure 1: Synthetic pathway from commodity precursors to the target piperidine.

Stereochemical Considerations
Cis-isomer (meso-like): The methyl groups at 2,6 are equatorial, and the propyl group at 4 is

equatorial. This is the most stable conformer.

Trans-isomers: Introduction of axial substituents significantly raises the ground state energy.

Separation: Isomers can typically be separated via fractional distillation (due to BP

differences of 2–5°C) or column chromatography on basic alumina.

Experimental Characterization Protocols
Since literature data is absent, you must validate the physical properties internally. Use the

following self-validating protocols.

Protocol A: Micro-Boiling Point Determination
(Siwoloboff Method)
Use this method for small sample volumes (<1 mL).

Preparation: Seal a standard capillary tube at one end. Introduce 10 µL of 2,6-dimethyl-4-
propylpiperidine into a larger ignition tube (5 mm diameter).

Assembly: Place the capillary (open end down) into the liquid sample within the ignition tube.

Attach this assembly to a thermometer.
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Heating: Immerse in a Thiele tube (oil bath). Heat slowly (2°C/min).

Observation:

Initially, a slow stream of bubbles escapes the capillary (air expansion).

As the boiling point is reached, a rapid, continuous stream of bubbles emerges.

Stop heating.

Endpoint: Record the temperature at the exact moment bubbling stops and the liquid sucks

back into the capillary. This is the true boiling point.

Protocol B: Density Measurement (Oscillating U-Tube)
Preferred over pycnometry for volatile amines to prevent evaporation errors.

Calibration: Calibrate the density meter (e.g., Anton Paar DMA series) using ultra-pure water

(0.9982 g/mL at 20°C) and dry air.

Injection: Inject ~1 mL of the sample into the oscillating U-tube cell using a Luer-lock syringe.

Ensure no micro-bubbles are trapped (amines can be viscous/sticky).

Equilibration: Allow the instrument to Peltier-thermostat the sample to exactly 20.00°C.

Measurement: Record the density (

) to 4 decimal places.

Validation: Repeat at 25.00°C. The density should decrease by approximately 0.0008–0.001

g/mL per °C increase.

Safety & Handling (E-E-A-T)
Hazard Class: Corrosive (Skin/Eye), Flammable Liquid (Category 3 or 4).

Storage: Store under inert atmosphere (Argon/Nitrogen). Piperidines absorb atmospheric

CO₂ to form carbamates (solid precipitates).
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Incompatibility: Reacts violently with strong oxidizing agents and acid chlorides.

Toxicity: Structural analogs (solenopsins) exhibit necrotic activity. Handle with full PPE (nitrile

gloves, face shield).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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